Cas no 1187167-05-0 (2-(3,5-Difluorobenzoyl)-4-methylpyridine)

• Product Name: 2-(3,5-Difluorobenzoyl)-4-methylpyridine
• CAS No: 1187167-05-0
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 4684591
• Update Time: 2025-06-28

2-(3,5-Difluorobenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Difluorobenzoyl)-4-methylpyridine
• (3,5-Difluorophenyl)(4-methylpyridin-2-yl)methanone
• BC4526154

• Inchi： 1S/C13H9F2NO/c1-8-2-3-16-12(4-8)13(17)9-5-10(14)7-11(15)6-9/h2-7H,1H3
• InChI Key： HGALWUGXGDLXSU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1C=C(C)C=CN=1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3,5-Difluorobenzoyl)-4-methylpyridine

Introduction to 2-(3,5-Difluorobenzoyl)-4-methylpyridine (CAS No. 1187167-05-0)

2-(3,5-Difluorobenzoyl)-4-methylpyridine, with the CAS number 1187167-05-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyridines, which are six-membered heterocyclic aromatic compounds containing one nitrogen atom and five carbon atoms.

The chemical structure of 2-(3,5-Difluorobenzoyl)-4-methylpyridine features a pyridine ring substituted with a 3,5-difluorobenzoyl group at the 2-position and a methyl group at the 4-position. The presence of these functional groups imparts distinct physical and chemical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 2-(3,5-Difluorobenzoyl)-4-methylpyridine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its role as a scaffold for the development of novel therapeutic agents. For instance, researchers have synthesized derivatives of this compound to target specific biological pathways, such as those involved in inflammation and cancer. The fluoro-substituted benzoyl group and the methylated pyridine ring provide a platform for further functionalization, allowing for the fine-tuning of pharmacological properties.

One notable application of 2-(3,5-Difluorobenzoyl)-4-methylpyridine is in the development of anti-inflammatory drugs. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and inflammatory bowel disease. Studies have shown that certain derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. This makes it a promising candidate for further preclinical and clinical evaluation.

Beyond its medicinal applications, 2-(3,5-Difluorobenzoyl)-4-methylpyridine has also found utility in materials science. The unique electronic properties of this molecule make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The fluoro-substituents on the benzoyl group can influence the electronic structure and energy levels of the molecule, thereby affecting its performance in these devices. Researchers have reported that derivatives of this compound exhibit excellent charge transport properties and high photoluminescence quantum yields, making them attractive materials for next-generation electronic applications.

The synthesis of 2-(3,5-Difluorobenzoyl)-4-methylpyridine typically involves a multi-step process that includes the formation of the pyridine ring and subsequent functionalization with the 3,5-difluorobenzoyl group. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on environmentally friendly approaches to minimize waste and reduce energy consumption. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and industrial applications.

In conclusion, 2-(3,5-Difluorobenzoyl)-4-methylpyridine (CAS No. 1187167-05-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for the development of novel therapeutic agents and advanced electronic materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.